3-(Octa-2,7-dien-1-yl)dihydrofuran-2,5-dione

Specification

• CAS No.: 142826-45-7
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 3-octa-2,7-dienyloxolane-2,5-dione
• Standard InChI: InChI=1S/C12H16O3/c1-2-3-4-5-6-7-8-10-9-11(13)15-12(10)14/h2,6-7,10H,1,3-5,8-9H2
• Standard InChI Key: XPIQJMUYUKAKNX-UHFFFAOYSA-N
• SMILES: C=CCCCC=CCC1CC(=O)OC1=O
• Canonical SMILES: C=CCCCC=CCC1CC(=O)OC1=O

Introduction

3-(Octa-2,7-dien-1-yl)dihydrofuran-2,5-dione, also known as (2,7-Octadien-1-yl)succinic anhydride, is a chemical compound with the molecular formula C12H16O3 and a molecular weight of 208.25 g/mol. It features a dihydrofuran ring with two carbonyl groups, contributing to its reactivity and potential applications in organic synthesis and materials science.

Polymer Chemistry

This compound is used in polymer synthesis, particularly in modifying natural polymers like chitosan and starch. By esterifying chitosan with 3-(Octa-2,7-dien-1-yl)dihydrofuran-2,5-dione, the resulting amphiphilic polymer exhibits improved emulsification and encapsulation properties, making it useful in drug delivery and food applications.

Food Science

In food science, it is used to chemically modify sago starch via esterification, enhancing its functionality as a fat replacer and emulsifier in food products. The modified starch gains amphiphilic properties, mimicking fat properties while reducing caloric content.

Materials Science

Gum arabic, a natural polysaccharide, is modified using 3-(Octa-2,7-dien-1-yl)dihydrofuran-2,5-dione. The modification improves solubility and emulsification properties, finding applications in food and pharmaceutical formulations.

Interaction Studies

Interaction studies involving 3-(Octa-2,7-dien-1-yl)dihydrofuran-2,5-dione focus on its reactivity with various nucleophiles and electrophiles. These studies help elucidate its behavior in biological systems and its potential as a therapeutic agent.

Safety and Handling

• Hazard Statements: H315 (causes skin irritation), H319 (causes serious eye irritation).

• Precautionary Statements: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313.

Given the limited availability of detailed research findings from diverse sources, further investigation into specific applications and synthesis methods would be beneficial for a comprehensive understanding of 3-(Octa-2,7-dien-1-yl)dihydrofuran-2,5-dione.